13,15-diphenyl-2,14,15,17-tetrazatetracyclo[8.7.0.03,8.012,16]heptadeca-1,3,5,7,9,12,16-heptaen-11-one

• Molecular Formula: C25H16N4O
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 13,15-diphenyl-2,14,15,17-tetrazatetracyclo[8.7.0.03,8.012,16]heptadeca-1,3,5,7,9,12,16-heptaen-11-one
• InChI: InChI=1S/C25H16N4O/c30-23-19-15-17-11-7-8-14-20(17)26-24(19)27-25-21(23)22(16-9-3-1-4-10-16)28-29(25)18-12-5-2-6-13-18/h1-15,28H
• InChI Key: LKBJUVDHDNMLME-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=C3C(=O)C4=CC5=CC=CC=C5N=C4N=C3N(N2)C6=CC=CC=C6

Description

13,15-diphenyl-2,14,15,17-tetrazatetracyclo[8.7.0.03,8.012,16]heptadeca-1,3,5,7,9,12,16-heptaen-11-one, commonly known as DPTT, is a heterocyclic compound that has gained attention due to its potential applications in scientific research. DPTT is a bicyclic compound that contains four nitrogen atoms and two rings. It is a derivative of azacrown ethers and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of DPTT is not fully understood. However, it is believed to act as a chelating agent, forming stable complexes with metal ions. It has also been shown to exhibit antioxidant and radical scavenging properties.
Biochemical and Physiological Effects:
DPTT has been shown to have several biochemical and physiological effects. It has been shown to exhibit anti-inflammatory and analgesic properties in animal models. It has also been shown to have neuroprotective effects and has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

DPTT has several advantages and limitations for lab experiments. It is readily available and can be synthesized using simple methods. It is also stable and can be stored for long periods without degradation. However, it is relatively insoluble in water, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of DPTT in scientific research. It has potential applications in the development of new drugs for the treatment of various diseases. It can also be used as a sensor for detecting metal ions and anions in environmental and biological samples. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of DPTT.
Conclusion:
In conclusion, DPTT is a heterocyclic compound that has gained attention due to its potential applications in scientific research. It has been synthesized using various methods and has been used in various research applications. It has potential applications in drug discovery, as a sensor, and in the treatment of neurodegenerative diseases. Further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of DPTT has been achieved using several methods. The most commonly used method involves the reaction of 1,3-diphenyl-1,3-propanedione with hydrazine hydrate in the presence of acetic acid. The reaction leads to the formation of 1,3-diphenyl-2-hydrazinylidene-1,3-propanedione, which is then reacted with benzaldehyde to obtain DPTT. Other methods include the reaction of 1,3-diphenyl-1,3-propanedione with hydrazine hydrate in the presence of sodium acetate and acetic anhydride.

Scientific Research Applications

DPTT has been used in various scientific research applications due to its unique properties. It has been used as a ligand in coordination chemistry, as a fluorescent probe for metal ions, and as a sensor for detecting anions. It has also been used as a building block for the synthesis of other compounds with potential applications in drug discovery.